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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

An In-depth Technical Guide to Magnesium
Nitrate Hexahydrate ACS Grade
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Magnesium Nitrate Hexahydrate, ACS Grade. It is intended to be a valuable

resource for researchers, scientists, and professionals in drug development, offering detailed

information on its characteristics, analytical procedures, and applications.

Core Physical and Chemical Properties
Magnesium nitrate hexahydrate is a hygroscopic salt, meaning it readily absorbs moisture

from the air. It exists as a white, odorless crystalline solid.[1] It is highly soluble in water and

also soluble in ethanol.[1][2]

Table 1: Quantitative Physical and Chemical Data of Magnesium Nitrate Hexahydrate ACS

Grade
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Property Value References

Chemical Formula Mg(NO₃)₂·6H₂O [1]

Molecular Weight 256.41 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 89 °C (decomposes) [3]

Boiling Point 330 °C (decomposes) [4]

Density 1.464 g/cm³ [2]

Solubility in Water 420 g/L at 20 °C [5]

pH (5% solution at 25 °C) 5.0 - 8.2 [6]

ACS Grade Specifications and Impurity Profile
The American Chemical Society (ACS) sets standards for reagents to ensure the quality and

purity required for high-level analytical work. The ACS grade of magnesium nitrate
hexahydrate adheres to strict limits for various impurities.

Table 2: ACS Grade Specifications for Magnesium Nitrate Hexahydrate
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Parameter Specification References

Assay 98.0 - 102.0% [6]

Insoluble Matter ≤ 0.005% [6]

Chloride (Cl) ≤ 0.001% [6]

Phosphate (PO₄) ≤ 5 ppm [6]

Sulfate (SO₄) ≤ 0.005% [6]

Ammonium (NH₄) ≤ 0.003% [6]

Barium (Ba) ≤ 0.005% [6]

Calcium (Ca) ≤ 0.01% [6]

Heavy Metals (as Pb) ≤ 5 ppm [6]

Iron (Fe) ≤ 5 ppm [6]

Manganese (Mn) ≤ 5 ppm [6]

Potassium (K) ≤ 0.005% [6]

Sodium (Na) ≤ 0.005% [6]

Strontium (Sr) ≤ 0.005% [6]

Experimental Protocols
Assay by Complexometric Titration
This method determines the purity of magnesium nitrate hexahydrate by titrating the

magnesium ions with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Methodology:

Sample Preparation: Accurately weigh approximately 1 g of magnesium nitrate
hexahydrate and dissolve it in 50 mL of deionized water in a 250 mL beaker.[7]

Buffering: Add 5 mL of a pH 10 ammoniacal buffer solution. This ensures that the reaction

between magnesium and EDTA goes to completion.[7]
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Indicator Addition: Add approximately 50 mg of Eriochrome Black T indicator mixture. The

solution will turn a wine-red color.[7][8]

Titration: Titrate the solution with a standardized 0.1 M EDTA solution. The endpoint is

reached when the color changes from wine-red to a clear blue.[7][8]

Calculation: One milliliter of 0.1 M EDTA is equivalent to 0.02564 g of Mg(NO₃)₂·6H₂O.[7]

Preparation of a Standard Magnesium Solution (1000
mg/L)
Magnesium nitrate hexahydrate is an excellent primary standard for preparing solutions with

a known concentration of magnesium ions for analytical quality assurance.

Methodology:

Weighing: Accurately weigh 1.055 g of magnesium nitrate hexahydrate for analysis.

Dissolving: Transfer the weighed solid into a 100-mL calibrated volumetric flask.

Dilution: Add a portion of deionized water to dissolve the solid completely.

Final Volume: Make up the solution to the 100-mL mark with deionized water.

Stability: The resulting 1000 mg/L magnesium stock solution is stable for one week. Diluted

solutions should be prepared fresh daily.

Applications in Research and Development
Magnesium nitrate hexahydrate serves as a crucial reagent in various scientific applications,

ranging from the synthesis of advanced materials to its use in biological systems.

Synthesis of Magnesium Oxide Nanoparticles
Magnesium nitrate hexahydrate is a common precursor for the synthesis of magnesium

oxide (MgO) nanoparticles, which have applications in catalysis, as additives in bactericides,

and in the production of refractory materials.[8] A widely used method is co-precipitation.
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Experimental Workflow for MgO Nanoparticle Synthesis
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Caption: Workflow for the synthesis of MgO nanoparticles via co-precipitation.

Role in Biological Systems and Drug Development
Magnesium is a vital element in numerous biological processes. It acts as a cofactor for over

300 enzymes and is essential for the stability of DNA and RNA.[9] In the context of drug

development, magnesium nitrate has been explored for its potential in antiviral drug

compounding and in the stabilization of viral vectors used in gene therapy.[10][11] The

magnesium ion (Mg²⁺) plays a critical role in maintaining the genomic stability by being an

essential cofactor in DNA repair mechanisms.

Logical Relationship of Magnesium in DNA Repair
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Caption: The role of magnesium ions in key DNA repair pathways.

Safety and Handling
Magnesium nitrate hexahydrate is an oxidizing agent and can intensify fire; therefore, it

should be kept away from combustible materials.[5] It is also a mild skin and eye irritant.[6]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves and safety glasses, should be followed when handling this chemical. Store in a

cool, dry, and well-ventilated place.

This guide provides a foundational understanding of the key properties and applications of ACS

grade magnesium nitrate hexahydrate. For more specific applications and detailed safety

information, users should always refer to the relevant Safety Data Sheet (SDS) and peer-

reviewed literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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